Ferrocenyl methanol
Overview
Description
Ferrocenyl methanol is a useful research compound. Its molecular formula is C11H12FeO and its molecular weight is 216.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis in Organic Synthesis : Enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol has been used to catalyze the asymmetric addition of organozinc reagents to aldehydes with high enantioselectivity (Wang et al., 2008). Similarly, aryl(ferrocenyl)methanols were synthesized with high enantiomeric purity and used as catalysts in the addition of arylboronic acids (Tisovský et al., 2011).
Chemical Synthesis and Stability : The synthesis of [Fe(C5H5)(C23H24O3PS)], a useful intermediate for synthesizing enantiomerically pure compounds, was reported (Daran et al., 2006). Additionally, the stability and reactivity of ferrocenyl(2,4,6-trimethoxyphenyl)carbenium salts indicate potential applications in organic synthesis and catalysis (Natsume et al., 1999).
Photochemical Reactions : Ferrocenyl ethers in methanol and ethanol undergo photolysis, producing various compounds, suggesting applications in photochemical studies (Baker & Horspool, 1979).
Structural and Molecular Studies : Research on ferrocenyl(diphenyl)methanol has contributed to understanding hydrogen bonding in ferrocene derivatives. For instance, its adduct with dimethyl sulfoxide shows hydrogen-bonded aggregates (Glidewell et al., 1994).
Chemical Reaction Mechanisms : The unexpected conversion of ferrocenyl(hetaryl)methanols into different derivatives using Lawesson's reagent was studied, revealing interesting chemical reaction pathways (Mlostoń et al., 2017).
properties
InChI |
InChI=1S/C6H7O.C5H5.Fe/c7-5-6-3-1-2-4-6;1-2-4-5-3-1;/h1-4,7H,5H2;1-5H; |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QETISSZVCNFQBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][C]([CH]1)CO.[Fe] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FeO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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